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Compound of Interest

Compound Name: Z-VEID-FMK

Cat. No.: B1150351

Audience: Researchers, scientists, and drug development professionals.
Introduction

Z-VEID-FMK is a highly selective and irreversible inhibitor of caspase-6, a key enzyme
involved in the execution phase of apoptosis.[1] As a cell-permeable peptide, it is an essential
tool for studying the roles of caspase-6 in programmed cell death, neurodegenerative diseases,
and other cellular processes.[2][3][4][5] Proper preparation and storage of a stock solution are
critical for obtaining reliable and reproducible experimental results. This document provides a
detailed protocol for preparing a stock solution of Z-VEID-FMK in Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary

The following table summarizes the key properties of Z-VEID-FMK relevant to the preparation
of a stock solution.
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Parameter Value Source(s)
Molecular Weight 652.7 g/mol

Appearance Solid [4]

Solvent DMSO (Dimethyl Sulfoxide) [1114]

Solubility in DMSO

> 250 mg/mL (approximately
383 mM)

[1]

Recommended Stock

Concentration

10 mM - 50 mM

Storage of Solid

-20°C under desiccating

conditions

[2]

Storage of Stock Solution

Aliquoted at -20°C; avoid

repeated freeze-thaw cycles.

Stable for up to 3 months.

[2]31[5]

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 10 mM stock solution of Z-VEID-FMK in DMSO.

Materials:

e Z-VEID-FMK solid powder

e Anhydrous or high-purity DMSO (use a new, unopened bottle to avoid hygroscopic effects
which can reduce solubility)[1][6][7]

e Microcentrifuge tubes or cryogenic vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o \ortex mixer

» Ultrasonic bath (optional, to aid dissolution)[1][5]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-z-veid-fmk-version-OW5in5NiHP.pdf
https://www.medchemexpress.com/z-veid-fmk.html
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-z-veid-fmk-version-OW5in5NiHP.pdf
https://www.medchemexpress.com/z-veid-fmk.html
https://www.rndsystems.com/products/caspase-6-inhibitor-z-veid-fmk_fmk006
https://www.rndsystems.com/products/caspase-6-inhibitor-z-veid-fmk_fmk006
https://www.adooq.com/z-veid-fmk.html
https://tamra-azide-5-isomer.com/index.php?g=Wap&m=Article&a=detail&id=16533
https://www.benchchem.com/product/b1150351?utm_src=pdf-body
https://www.benchchem.com/product/b1150351?utm_src=pdf-body
https://www.medchemexpress.com/z-veid-fmk.html
https://www.selleckchem.com/products/z-vad(oh)-fmk.html
https://www.selleckchem.com/products/z-vad-fmk.html
https://www.medchemexpress.com/z-veid-fmk.html
https://tamra-azide-5-isomer.com/index.php?g=Wap&m=Article&a=detail&id=16533
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Procedure:

» Equilibration: Before opening, allow the vial of Z-VEID-FMK powder to equilibrate to room
temperature for 15-20 minutes to prevent condensation.

e Weighing: Carefully weigh out the desired amount of Z-VEID-FMK powder. For example, to
prepare a stock solution from 1 mg of the compound.

e Calculation of DMSO Volume: Use the following formula to calculate the volume of DMSO
required to achieve the desired stock concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
Example for preparing a 10 mM stock solution from 1 mg of Z-VEID-FMK:

o Mass=1mg=0.001g

o Concentration = 10 mM = 0.010 mol/L

o Molecular Weight = 652.7 g/mol

Volume (L) = 0.001 g / (0.010 mol/L * 652.7 g/mol ) = 0.0001532 L = 153.2 uL

Therefore, you will need to add 153.2 puL of DMSO to 1 mg of Z-VEID-FMK to get a 10 mM
stock solution.

» Dissolution: a. Add the calculated volume of high-purity DMSO to the vial containing the Z-
VEID-FMK powder. b. Vortex the solution thoroughly for 1-2 minutes until the solid is
completely dissolved. c. If dissolution is slow, sonicate the vial in an ultrasonic bath for 5-10
minutes or warm it gently to 37°C to ensure the compound is fully solubilized.[1][5] Visually
inspect the solution to confirm that no particulates are present.

» Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 L) in
sterile microcentrifuge tubes or cryogenic vials.[2][3][5] b. Clearly label each aliquot with the
compound name, concentration, and date of preparation. c. Store the aliquots at -20°C.[2][3]

[5]
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Note on Working Solutions:

For cell culture experiments, the final concentration of DMSO should be kept low (typically <
0.5%) to avoid solvent-induced cytotoxicity.[5] Prepare fresh working dilutions from the frozen
stock solution in your cell culture medium just before use. A common working concentration for
Z-VEID-FMK is in the range of 10-100 uM.[5]

Visualized Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for stock solution preparation and
the logical relationship of using the inhibitor.
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Experimental Workflow: Stock Solution Preparation

1. Weigh Z-VEID-FMK
Powder

l

2. Calculate Required
Volume of DMSO

l

3. Add DMSO and Dissolve
(Vortex/Sonicate)

4. Aliguot into
Single-Use Tubes

5. Store Aliquots
at -20°C

Ready for Use
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Logical Pathway: Caspase-6 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Preparation of Z-VEID-FMK Stock
Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150351#how-to-prepare-a-stock-solution-of-z-veid-

fmk-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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